Cas no 1126636-84-7 (3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1126636-84-7
• MF: C₁₀H₅BrFNO₃
• MW: 286.054005384445
• CID: 5250596
• PubChem ID: 103695102
• Update Time: 2025-05-21

3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-380475
• 3-(2-bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid
• 1126636-84-7
• 3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C10H5BrFNO3/c11-7-2-1-5(12)3-6(7)8-4-9(10(14)15)16-13-8/h1-4H,(H,14,15)
• InChI Key： JAPPIEVTJCSOOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1C=C(C(=O)O)ON=1)F

Computed Properties

• Exact Mass: 284.94368g/mol
• Monoisotopic Mass: 284.94368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid

Latest Research Insights on 3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid (CAS: 1126636-84-7)

3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid (CAS: 1126636-84-7) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic compound, featuring an oxazole core with bromo and fluoro substituents, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid as a building block for kinase inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases involved in cancer cell proliferation. The study utilized computational docking and in vitro assays to validate the binding affinity of these derivatives, revealing promising IC50 values in the nanomolar range.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where researchers synthesized a series of analogs based on 3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid to target bacterial efflux pumps. The findings indicated that these analogs could effectively inhibit multidrug-resistant bacterial strains, offering a potential solution to the growing challenge of antibiotic resistance. The study emphasized the importance of the bromo and fluoro substituents in enhancing the compound's interaction with bacterial proteins.

In addition to its therapeutic applications, recent patents have highlighted the utility of 3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid in diagnostic imaging. A patent filed in 2024 described its use as a radiolabeled probe for positron emission tomography (PET) imaging, enabling the visualization of tumor microenvironments with high specificity. This innovation underscores the versatility of the compound in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid derivatives. Current research is focused on improving solubility and bioavailability while minimizing off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2-Bromo-5-fluorophenyl)-1,2-oxazole-5-carboxylic acid (CAS: 1126636-84-7) represents a valuable scaffold in drug discovery, with demonstrated efficacy in kinase inhibition, antibacterial activity, and diagnostic imaging. Ongoing research aims to further elucidate its mechanistic pathways and expand its therapeutic potential, positioning it as a key player in the next generation of pharmaceutical innovations.